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Compound of Interest

Compound Name: Bms-066

Cat. No.: B1667158

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Bms-066. It includes detailed
operational and disposal plans to ensure laboratory safety and proper chemical management.

Compound Identification:

Name: Bms-066

Synonyms: BMS 066, BMS066

CAS Number: 914946-88-6[1][2]

Mechanism of Action: Bms-066 is a potent inhibitor of IKK (Inhibitor of nuclear factor
kappa-B kinase subunit beta) and Tyk2 (Tyrosine Kinase 2) pseudokinase.[1]

Personal Protective Equipment (PPE) and Engineering
Controls

When handling Bms-066, a comprehensive approach to safety is crucial. This involves a
combination of engineering controls and personal protective equipment to minimize exposure.
The following table summarizes the required PPE and safety measures.
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Control Requirement Purpose
Use only in a well-ventilated o )
o o To minimize inhalation of dust
Ventilation area, preferably within a

chemical fume hood.[3]

or aerosols.

Eye Protection

Chemical safety goggles or a
face shield.[3]

To protect eyes from splashes

or dust.

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile
rubber).[3]

To prevent skin contact.

Body Protection

Laboratory coat or impervious
clothing.[3]

To protect skin and personal

clothing from contamination.

Respiratory Protection

If ventilation is inadequate or
dust is generated, use a

NIOSH-approved respirator.

To prevent inhalation of

airborne particles.

Handling and Storage Procedures

Proper handling and storage are vital to maintain the integrity of Bms-066 and ensure the

safety of laboratory personnel.
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Procedure Guideline Rationale

Avoid contact with skin, eyes,
and clothing. Avoid formation
of dust and aerosols. Do not )
) ) To prevent accidental
Handling eat, drink, or smoke when o
_ _ exposure and contamination.
using this product. Wash
hands thoroughly after

handling.[3][4]

Store in a dry, dark place at

-20°C for long-term storage

(months to years) or 0-4°C for To ensure chemical stability
Storage (Powder) )

short-term storage (days to and prevent degradation.

weeks). Keep container tightly

closed.[2]

Store at -80°C. Use within 6 o -
) To maintain the stability of the
Storage (In Solvent) months. Avoid repeated ) )
compound in solution.
freeze-thaw cycles.[1]

Emergency Procedures and First Aid

In the event of an exposure or spill, immediate and appropriate action is required.
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Exposure Type

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.
Evacuate the area. Wear full personal protective
equipment. Absorb the spill with inert material
Spil (e.g., sand, vermiculite) and place it in a sealed

container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.[3]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal

regulations.
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Waste Type Disposal Method

Dispose of as hazardous chemical waste.
Unused Bms-066 Contact a licensed professional waste disposal

service.

All contaminated materials (e.g., gloves, lab
) ] coats, absorbent materials) should be placed in
Contaminated Materials ) )
a sealed, labeled container and disposed of as

hazardous waste.[3]

Visualized Experimental Workflow and Signaling
Pathway

To further clarify the operational procedures and the compound's mechanism of action, the

following diagrams are provided.
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Experimental Workflow for Handling Bms-066
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Caption: A logical workflow for the safe handling of Bms-066, from preparation to disposal.
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Bms-066 Inhibition of NF-kB and JAK/STAT Pathways
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Caption: Bms-066 inhibits the IKK(3 and Tyk2 kinases, blocking inflammatory signaling
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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